Cas no 1558133-76-8 (2-Azido-1-(thiomorpholin-4-yl)ethan-1-one)

• Product Name: 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one
• CAS No: 1558133-76-8
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 4774409
• Update Time: 2025-06-14

2-Azido-1-(thiomorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(thiomorpholin-4-yl)ethan-1-one
• 2-azido-1-thiomorpholin-4-ylethanone
• 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one

• Inchi： 1S/C6H10N4OS/c7-9-8-5-6(11)10-1-3-12-4-2-10/h1-5H2
• InChI Key： RQOQTODUVJCXEB-UHFFFAOYSA-N
• SMILES： S1CCN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 186.05753213 g/mol
• Monoisotopic Mass: 186.05753213 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60
• Molecular Weight: 186.24

Additional information on 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one

Recent Advances in the Study of 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one (CAS: 1558133-76-8)

2-Azido-1-(thiomorpholin-4-yl)ethan-1-one (CAS: 1558133-76-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its azido and thiomorpholine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases.

One of the key areas of research involving 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one is its role in click chemistry. The azido group in the compound enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and drug delivery systems. Recent publications highlight its utility in the synthesis of triazole-linked prodrugs and targeted drug delivery platforms, which enhance the specificity and efficacy of therapeutic agents.

In addition to its applications in click chemistry, 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one has been investigated for its potential as a building block in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel kinase inhibitors with improved selectivity and pharmacokinetic properties. Preliminary results from in vitro and in vivo studies are promising, demonstrating significant inhibitory activity against specific kinase targets.

Another emerging application of 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one is in the field of proteomics. The compound's reactive azido group allows for the selective labeling and identification of proteins in complex biological systems. This capability is particularly valuable in studying protein-protein interactions and post-translational modifications, which are crucial for understanding disease mechanisms and identifying new therapeutic targets.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one. Recent studies have focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advances in green chemistry and catalytic methods have shown potential in addressing these challenges, paving the way for broader utilization of this compound in pharmaceutical research.

In conclusion, 2-Azido-1-(thiomorpholin-4-yl)ethan-1-one (CAS: 1558133-76-8) represents a valuable tool in chemical biology and drug discovery. Its unique chemical properties enable diverse applications, from click chemistry to kinase inhibitor development and proteomics. Ongoing research aims to further explore its potential and overcome existing limitations, ensuring its continued relevance in advancing biomedical science.